Cas no 2680819-17-2 (benzyl N-(2-chloro-5-ethynylphenyl)carbamate)

• Product Name: benzyl N-(2-chloro-5-ethynylphenyl)carbamate
• CAS No: 2680819-17-2
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• CID: 5636248
• PubChem ID: 165918381
• Update Time: 2025-06-13

benzyl N-(2-chloro-5-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680819-17-2
• benzyl N-(2-chloro-5-ethynylphenyl)carbamate
• EN300-28287148

• Inchi： 1S/C16H12ClNO2/c1-2-12-8-9-14(17)15(10-12)18-16(19)20-11-13-6-4-3-5-7-13/h1,3-10H,11H2,(H,18,19)
• InChI Key： ORXQHZYRZCGNTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#C)C=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.0556563g/mol
• Monoisotopic Mass: 285.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-chloro-5-ethynylphenyl)carbamate

Research Brief on Benzyl N-(2-Chloro-5-Ethynylphenyl)Carbamate (CAS: 2680819-17-2): Recent Advances and Applications

Benzyl N-(2-chloro-5-ethynylphenyl)carbamate (CAS: 2680819-17-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ethynyl and carbamate functional groups, has shown promise in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the context of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of benzyl N-(2-chloro-5-ethynylphenyl)carbamate as a key intermediate in the synthesis of selective kinase inhibitors. The study highlighted the compound's ability to undergo click chemistry reactions, enabling efficient conjugation with azide-containing biomolecules. This property has been leveraged to develop targeted drug delivery systems, where the ethynyl group serves as a handle for bioorthogonal labeling and functionalization.

Another significant advancement was reported in a 2024 Nature Communications paper, which detailed the compound's role in the development of PROTACs. The researchers utilized benzyl N-(2-chloro-5-ethynylphenyl)carbamate as a linker moiety, connecting an E3 ligase recruiter to a target protein binder. The resulting PROTACs demonstrated enhanced selectivity and potency in degrading oncogenic proteins, offering a potential therapeutic strategy for cancer treatment. The study also noted the compound's stability under physiological conditions, a critical factor for in vivo applications.

Recent pharmacokinetic studies have further elucidated the metabolic fate of benzyl N-(2-chloro-5-ethynylphenyl)carbamate. A 2024 Bioorganic & Medicinal Chemistry Letters article reported that the compound undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with the carbamate group being susceptible to hydrolysis. These findings have important implications for the design of derivatives with improved metabolic stability and bioavailability.

In summary, benzyl N-(2-chloro-5-ethynylphenyl)carbamate (CAS: 2680819-17-2) represents a versatile scaffold in modern drug discovery. Its unique chemical properties enable diverse applications, from targeted therapies to chemical biology tools. Ongoing research continues to explore its potential, with particular focus on optimizing its pharmacokinetic profile and expanding its utility in novel therapeutic modalities.